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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

An In-depth Technical Guide to 2-Methylcyclohexyl
Acetate
Introduction

2-Methylcyclohexyl acetate is an organic chemical compound, specifically an ester, with the

molecular formula C₉H₁₆O₂.[1] It is a clear, colorless to light-yellow liquid known for its

characteristic fruity and lightly floral aroma.[1][2] This compound exists as a mixture of cis and

trans isomers.[3][4] Primarily, it serves as an efficient extraction solvent, notably in the

anthraquinone process for producing hydrogen peroxide.[5][6][7] Its pleasant scent and good

volatility also make it a valuable ingredient in the fragrance, flavor, and personal care

industries.[1]

Core Physical and Chemical Properties
The physical and chemical properties of 2-Methylcyclohexyl acetate are summarized below.

Data represents the mixed isomer product unless otherwise specified.
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Property Value Reference

IUPAC Name (2-methylcyclohexyl) acetate [8]

Synonyms
Acetic acid 2-methylcyclohexyl

ester, o-MCHA
[2][8]

CAS Number 5726-19-2 [2]

Molecular Formula C₉H₁₆O₂ [2]

Molecular Weight 156.22 g/mol [9]

Appearance
Clear, colorless to light-yellow

liquid
[1][2]

Boiling Point
182 °C to 191.7 °C at 760

mmHg
[8][10]

Melting Point < -31.6 °C [11]

Density / Specific Gravity 0.947 to 0.951 g/cm³ at 20°C [2]

Refractive Index 1.4370 to 1.4400 at 20°C [10]

Purity (by GC) ≥ 97.0% - 99.0% [2][12]

Flash Point 74.44 °C (166.00 °F) TCC [13]

Enthalpy of Vaporization 49.0 kJ/mol at 353 K [14]

Chemical Reactivity and Stability
2-Methylcyclohexyl acetate is a combustible liquid.[11] It is generally stable under normal

storage conditions. However, it is incompatible with strong oxidizing agents.[15] Hazardous

decomposition products primarily include carbon oxides.[15] For safe storage, it should be kept

in tightly closed containers in a cool, dry, and well-ventilated area, away from heat, sparks,

open flames, or other ignition sources.[2][16]
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Synthesis of 2-Methylcyclohexyl Acetate via
Esterification
The most common industrial synthesis involves a two-step process: the hydrogenation of o-

cresol to produce 2-methylcyclohexanol, followed by the esterification of the resulting alcohol

with acetic acid.[5][6]

Step 1: Hydrogenation of o-Cresol

Objective: To produce 2-methylcyclohexanol.

Materials: o-cresol, methylcyclohexane (solvent), Raney Nickel (catalyst), high-purity

hydrogen gas.[5][6]

Procedure:

In a high-pressure hydrogenation reactor equipped with a stirrer, dissolve o-cresol in

methylcyclohexane.[5]

Add the Raney Ni catalyst to the solution.[6]

Seal the reactor and purge the air. Fill the reactor with high-purity hydrogen gas.[5]

Heat the reaction mixture to approximately 140°C and maintain a pressure of 5 bar.[6]

Allow the reaction to proceed for 6 hours with continuous stirring.[6]

After the reaction is complete, cool the reactor and filter the product mixture to recover the

catalyst. The resulting solution contains 2-methylcyclohexanol.[5]

Step 2: Esterification of 2-Methylcyclohexanol

Objective: To synthesize 2-methylcyclohexyl acetate from 2-methylcyclohexanol and acetic

acid.

Materials: 2-methylcyclohexanol solution from Step 1, acetic acid, and a suitable catalyst

(e.g., sodium bisulfate (NaHSO₄), concentrated sulfuric acid, or a sulfonic acid ion exchange

resin).[6][17]
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Procedure (using NaHSO₄ as catalyst):

Add the 2-methylcyclohexanol solution, acetic acid, and NaHSO₄ catalyst to a reaction

vessel equipped with a stirrer and a reflux condenser. A typical molar ratio is 0.1 mol of 2-

methylcyclohexanol to 0.2-0.3 mol of acetic acid.[6]

Heat the mixture to reflux temperature (around 100-125°C) with continuous stirring.[5] The

reaction produces water as a byproduct, which can be removed to drive the equilibrium

towards the product.

Monitor the reaction progress using Gas Chromatography (GC) until the desired

conversion is achieved (typically yields of ~93% can be obtained).[6]

Upon completion, cool the reaction mixture.

Purification Protocol
Objective: To isolate and purify 2-methylcyclohexyl acetate from the reaction mixture.

Procedure:

Neutralization: Wash the crude product with a sodium bicarbonate solution until the pH

value is between 6.5 and 7.5. This step neutralizes any remaining acidic catalyst and

unreacted acetic acid.[17]

Washing: Wash the neutralized product with water to remove any remaining salts and

water-soluble impurities.[17]

Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium

sulfate).

Distillation: Perform fractional distillation under vacuum (e.g., -0.05 to -0.1 MPa) to

separate the pure 2-methylcyclohexyl acetate from any remaining solvent, unreacted

alcohol, and byproducts.[17]

Analytical Characterization
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Gas Chromatography (GC): Used to determine the purity of the final product and to monitor

the progress of the reaction. A flame ionization detector (FID) is typically employed.[2][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the synthesized ester.[9]

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, particularly

the ester carbonyl (C=O) stretch.[9]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of 2-
Methylcyclohexyl acetate.
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Caption: Workflow for the synthesis and purification of 2-Methylcyclohexyl acetate.
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Applications
While not prominently featured in drug development literature, 2-Methylcyclohexyl acetate
has several key industrial applications:

Solvent: It is a highly effective solvent, particularly for the production of hydrogen peroxide

via the anthraquinone process.[5][7]

Fragrance and Perfumery: Used as a top or middle note in perfumes, colognes, and other

scented products to impart a fresh, fruity aroma that complements floral and citrus notes.[1]

Flavor Industry: Incorporated into beverages, confectionery, and baked goods to add fruity

tones and enhance overall flavor profiles.[1]

Cosmetics and Personal Care: Its pleasant scent is utilized in lotions, shampoos, and

deodorants.[1]

Safety and Handling
Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and protective clothing, should be worn when handling 2-Methylcyclohexyl acetate.[2]

[16] Work should be conducted in a well-ventilated area to avoid inhaling vapors.[11] In case of

skin or eye contact, the affected area should be flushed immediately with plenty of water.[2]

Standard industrial hygiene practices should be followed, and eating, drinking, or smoking in

the handling area should be prohibited.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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